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Compound of Interest

Compound Name: Hsd17B13-IN-73

Cat. No.: B12380902

Essential Safety and Handling Guide for
Hsd17B13-IN-73

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the novel
research compound Hsd17B13-IN-73. The following procedures for personal protective
equipment (PPE), handling, storage, and disposal are based on standard laboratory practices
for new chemical entities where a comprehensive Safety Data Sheet (SDS) is not fully
available. Researchers must supplement this guidance with their institution's specific safety
protocols and exercise caution.

Chemical Safety Data

As a novel research compound, detailed quantitative safety data for Hsd17B13-IN-73 is not
widely available. The following table summarizes the known information and indicates where
data is currently unavailable.
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Parameter Value

CAS Number 3004661-39-3[1]
Molecular Formula C29H22FN302S2
Molecular Weight 527.63 g/mol
Physical State Solid

Boiling Point Data not available
Melting Point Data not available
Flash Point Data not available
Autoignition Temperature Data not available
Lower/Upper Explosion Limits Data not available
Solubility Soluble in DMSO

o Not classified. As a precaution, treat as a
GHS Hazard Classification
hazardous substance.

Signal Word Data not available
Hazard Statements Data not available
Precautionary Statements Data not available

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling Hsd17B13-IN-73. The
following PPE is mandatory to minimize exposure and ensure personal safety.

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes and airborne particles.

e Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for
any tears or punctures before and during use. Change gloves immediately if they become
contaminated.
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» Body Protection: A laboratory coat must be worn at all times. For procedures with a higher
risk of splashing, consider using a chemically resistant apron over the lab coat.

o Respiratory Protection: If handling the solid compound outside of a certified chemical fume
hood, or if aerosolization is possible, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors and particulates is required.

Experimental Protocols: Handling and Storage

Adherence to proper handling and storage protocols is critical to maintaining the integrity of
Hsd17B13-IN-73 and ensuring a safe laboratory environment.

Handling:

e Engineering Controls: All work with Hsd17B13-IN-73, particularly the handling of the solid
form and the preparation of stock solutions, should be performed in a certified chemical fume
hood to minimize inhalation exposure.

e Avoiding Contamination: Use dedicated spatulas and weighing papers for handling the solid.
Ensure all equipment is clean and dry before use.

o Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to
avoid splashing. As the compound is soluble in DMSO, be aware of the specific handling
precautions for this solvent.

e Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly with soap and water after handling the compound and before leaving the
laboratory.

Storage:

e Short-term Storage (Solutions): Store stock solutions at -20°C for up to one month or at
-80°C for up to six months.

e Long-term Storage (Solid): The solid compound should be stored in a tightly sealed container
in a cool, dry, and well-ventilated area, away from incompatible materials.
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Disposal Plan

All waste containing Hsd17B13-IN-73 must be treated as hazardous chemical waste.

o Waste Collection: Collect all solid waste (e.g., contaminated weighing papers, gloves, pipette
tips) and liquid waste (e.g., unused solutions) in separate, clearly labeled, and sealed
hazardous waste containers.

o Container Labeling: The waste container label should include "Hazardous Waste," the full
chemical name "Hsd17B13-IN-73," and any other components of the waste mixture (e.g.,
DMSO).

» Disposal Route: Dispose of the hazardous waste through your institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations. Do not
dispose of Hsd17B13-IN-73 down the drain or in the regular trash.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Hsd17B13-IN-73 from
receipt to disposal.
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Safe Handling Workflow for Hsd17B13-IN-73
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Caption: Workflow for the safe handling of Hsd17B13-IN-73.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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